Cas no 34459-10-4 (Methyl azepane-2-carboxylate hydrochloride)

• Product Name: Methyl azepane-2-carboxylate hydrochloride
• CAS No: 34459-10-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD16660246
• CID: 843365
• PubChem ID: 52988133
• Update Time: 2025-04-19

Methyl azepane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl azepane-2-carboxylate hydrochloride
• Hexahydro-1H-azepine-2-carboxylic acidmethylesterhydrochloride
• AK-38310
• ANW-72457
• CTK8C4606
• hexahydro-1H-azepin-2-carboxylic acid methyl ester
• KB-257857
• Y6189
• Azepane-2-carboxylic acid methyl ester hydrochloride
• methyl azepane-2-carboxylate;hydrochloride
• SCHEMBL15206077
• I11326
• Z2232973413
• SY148499
• Methyl azepane-2-carboxylate--hydrogen chloride (1/1)
• MFCD16660246
• DTXSID50681045
• AKOS016007648
• METHYL AZEPANE-2-CARBOXYLATE HCL
• CS-0308753
• 34459-10-4
• Hexahydro-1H-azepine-2-carboxylic acid methyl ester hydrochloride
• methyl azepane-2-carboxylate,hydrochloride
• Methylazepane-2-carboxylatehydrochloride
• EN300-130367

• MDL： MFCD16660246
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)7-5-3-2-4-6-9-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： BNHXNHZLTSGLMV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CCCCCN1)=O

Computed Properties

• Exact Mass: 193.08708
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives